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Compound of Interest

Compound Name: Vinyl pivalate

Cat. No.: B147603

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the carbon dioxide (CO2) solubility of two closely
related polymers: polyvinyl pivalate (PVPi) and polyvinyl acetate (PVAc). Understanding the
interaction of these polymers with CO2 is crucial for various applications, including polymer
processing, purification, and the development of drug delivery systems utilizing supercritical
fluid technology. While extensive quantitative data is available for PVAc, the information for
PVPi is more qualitative, pointing towards a significant affinity for CO2.

Executive Summary

Polyvinyl pivalate is suggested to exhibit high solubility in supercritical CO2, a property
attributed to the bulky tert-butyl group of the pivalate moiety which may facilitate interaction with
CO2. In contrast, polyvinyl acetate, a widely studied polymer, demonstrates moderate CO2
solubility that is highly dependent on pressure and temperature. This guide will present the
available data, compare the physical and chemical properties of both polymers, and detail the
experimental methodologies used to assess their CO2 solubility.

Structural and Physical Properties

A comparison of the fundamental properties of PVPi and PVAc is essential for understanding
their differing behaviors in the presence of CO2. The primary structural difference lies in the
ester side chain: a methyl group in PVAc versus a tert-butyl group in PVPI.
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Property Polyvinyl Pivalate (PVPi) Polyvinyl Acetate (PVAc)
Monomer Vinyl Pivalate Vinyl Acetate

CAS Number 26715-88-8 9003-20-7

Molecular Formula (C7H1202)n (C4H602)n

Side Chain (-R) -C(CH3)3 (tert-butyl) -CH3 (methyl)

30-45 °C (depending on

Glass Transition (TQ) ~70 °C )
molecular weight)

Density Not readily available 1.19 g/cm3

o ) Quantitatively measured,
. Qualitatively described as ) N
CO2 Solubility moderate and highly condition-

"high" in supercritical CO2.[1]
dependent.[2][3]

CO2 Solubility Comparison

Direct quantitative comparison of CO2 solubility between PVPi and PVAc is challenging due to
the limited published data for PVPi. However, based on available literature, we can infer their

relative performance.

Polyvinyl Pivalate (PVPi): Research on the dispersion polymerization of vinyl pivalate in
supercritical CO2 indicates that PVPi has a high solubility in this medium. This high solubility
was noted as a potential reason for the difficulty in forming discrete polymer particles during
polymerization, suggesting a strong polymer-solvent interaction.[1] The bulky and non-polar
tert-butyl group on the pivalate side chain is thought to enhance the interaction with the non-
polar CO2 molecule.

Polyvinyl Acetate (PVAc): The CO2 solubility of PVAc has been extensively studied and
quantified. The solubility is directly proportional to pressure and inversely proportional to
temperature. For instance, at 313.15 K, the solubility of CO2 in PVAc increases significantly

with pressure.

Table of CO2 Solubility in Polyvinyl Acetate (PVAC)
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Temperature (K) Pressure (MPa) CO2 Solubility (wt%)
313.15 ~2.5 ~10
313.15 ~5.0 ~20
313.15 ~7.5 ~30
333.15 ~5.0 ~15
333.15 ~10.0 ~25
353.15 ~10.0 ~20

Note: The data in this table is compiled and approximated from graphical representations in
cited literature. For precise values, please refer to the original publications.

Experimental Protocols

The methodologies for determining CO2 solubility in polymers are critical for interpreting the
data. Below are detailed descriptions of the key experimental techniques.

Cloud Point Measurement

This method is commonly used to determine the phase behavior of a polymer in a supercritical
fluid.

Sample Preparation

Experimental Procedure

Pressurize to Single Phase }—>| Gradually Depressurize H Observe for Cloudiness }—»

Record Cloud Point Pressure }ﬂ>

High-Pressure View Cell Phase Diagram Construction

Polymer
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Caption: Workflow for Cloud Point Measurement.

Protocol:

A known amount of the polymer (e.g., PVPI) is loaded into a high-pressure variable-volume
view cell equipped with a window for observation.[4]

e CO2 is then charged into the cell.

e The system is heated to the desired temperature and pressurized until a single
homogeneous phase is observed.

e The pressure is then slowly reduced by increasing the cell volume.

e The pressure at which the first sign of turbidity or cloudiness appears is recorded as the
cloud point pressure. This indicates the phase separation of the polymer from the CO2.

e This procedure is repeated at various temperatures to construct a phase diagram.

Gravimetric Sorption Method

This technique directly measures the mass of CO2 absorbed by a polymer sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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